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Compound of Interest

Compound Name: 1-Iodo-1-octyne

CAS No.: 81438-46-2

Cat. No.: B8640996

Get Quote

Abstract & Strategic Significance
1-Iodoalkynes are pivotal building blocks in modern organic synthesis, serving as superior

electrophiles in C-C bond-forming reactions such as Cadiot-Chodkiewicz coupling (diyne

synthesis) and Sonogashira cross-coupling. While 1-octyne is a commodity chemical, its

conversion to 1-iodo-1-octyne requires precise control to avoid di-iodination or oxidative

homocoupling (Glaser coupling).

This guide details two distinct, field-proven protocols for this transformation:

Method A (The "Robust" Protocol): Morpholine/Iodine system. Ideal for gram-to-kilogram

scale-up due to low cost and absence of heavy metals.

Method B (The "Rapid" Protocol): NIS/AgNO3 catalytic system. Ideal for high-throughput

screening (HTS) and milligram-scale medicinal chemistry where speed and mildness are

paramount.
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Understanding the electrophilic nature of the iodine source is critical. Terminal alkynes are

weak nucleophiles; thus, the reaction requires either a strong base to generate a highly

nucleophilic acetylide anion or a highly activated electrophilic iodine species.

Reaction Pathways
Morpholine/Iodine Route: Relies on the formation of a charge-transfer complex between

morpholine and iodine (

-iodomorpholine species), which acts as a mild iodinating agent. The morpholine
simultaneously acts as the base to sequester the generated HI.

NIS/AgNO3 Route: Silver(I) acts as a Lewis acid, coordinating to the succinimide nitrogen of

N-Iodosuccinimide (NIS). This dramatically weakens the N-I bond, generating a "supra-

electrophilic" iodonium species (

) capable of reacting with the alkyne under neutral conditions.

Method Selection Guide
The following decision tree assists in selecting the appropriate protocol based on project

constraints.
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Figure 1: Decision matrix for selecting the optimal iodination protocol.

Protocol A: Morpholine/Iodine (Metal-Free)
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Best for: Large-scale preparation, cost-sensitive projects. Reference Grounding: Based on the

classic Vowinkel method and optimized variations [1, 2].

Reagents & Equipment
Substrate: 1-Octyne (1.0 equiv)

Reagent: Iodine (

) (1.5 equiv)[1]

Reagent/Solvent: Morpholine (3.0 - 4.0 equiv)

Solvent (Optional): Toluene (if solubilization is difficult, though neat morpholine often

suffices).

Equipment: Round-bottom flask, magnetic stir bar, reflux condenser (optional), addition

funnel.

Step-by-Step Procedure
Preparation: In a fume hood, charge a round-bottom flask with Morpholine (3.0 equiv).

Iodine Addition: Cool the flask to 0°C (ice bath). Add Iodine (

, 1.5 equiv) in small portions.[1]

Note: The reaction between morpholine and iodine is exothermic. Ensure the temperature

remains < 20°C during addition to prevent volatilization of iodine. The solution will turn

dark reddish-brown.

Substrate Addition: Add 1-Octyne (1.0 equiv) dropwise over 15 minutes.

Reaction: Remove the ice bath. Stir vigorously at Room Temperature (25°C) for 12–24

hours.

Optimization: For faster kinetics, heat to 45°C for 4 hours.
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Quench: Pour the reaction mixture into a separatory funnel containing 10% Na2S2O3

(Sodium Thiosulfate) solution. Shake vigorously until the iodine color fades to pale yellow.

Extraction: Extract with Diethyl Ether or Hexanes (3 x volumes).

Acid Wash (Critical): Wash the combined organic layers with 1M HCl (2x) to remove excess

morpholine.

Drying: Wash with brine, dry over anhydrous

, filter, and concentrate under reduced pressure (keep bath < 40°C).

Protocol B: NIS / AgNO3 (Catalytic)
Best for: High-value intermediates, rapid synthesis, functional group tolerance. Reference

Grounding: Adapted from Hofmeister et al. and recent catalytic updates [3, 4].

Reagents & Equipment
Substrate: 1-Octyne (1.0 equiv)

Reagent: N-Iodosuccinimide (NIS) (1.1 - 1.2 equiv)

Catalyst: Silver Nitrate (

) (0.05 - 0.1 equiv)

Solvent: Acetonitrile (

) or Acetone (dry).

Equipment: Foil-wrapped flask (light protection), stir bar.

Step-by-Step Procedure
Dissolution: Dissolve 1-Octyne (1.0 equiv) in Acetonitrile (0.1 M concentration).

Catalyst Addition: Add

(0.1 equiv).
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Reagent Addition: Add NIS (1.1 equiv) in one portion.

Visual Cue: A white precipitate (Succinimide) may begin to form, or AgI if decomposition

occurs (yellow).

Reaction: Wrap the flask in aluminum foil (Ag salts are light-sensitive). Stir at Room

Temperature for 30–60 minutes.

Monitoring: Check TLC (Hexanes). 1-iodo-1-octyne is slightly less polar than 1-octyne,

but staining with

will show a difference in oxidation rate.

Workup: Filter the mixture through a pad of Celite to remove silver salts and succinimide.

Partition: Dilute filtrate with water and extract with Ethyl Acetate.

Purification: Wash organics with water and brine. Dry over

and concentrate.

Note: This method typically yields high purity (>95%) without column chromatography.

Characterization & Data Validation
To validate the synthesis, compare obtained data against these standard values.

NMR Spectroscopy (Expected Data)
The disappearance of the terminal alkyne proton is the primary diagnostic.
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Nucleus Signal
Shift (

ppm)
Multiplicity Assignment

1H NMR Terminal H ~1.95 Triplet
Disappears in

Product

1H NMR Propargylic 2.35 Triplet
Shifts slightly vs

SM

13C NMR C-I (C1) -7.0 to 0.0 Singlet
Highly shielded

(Diagnostic)

13C NMR Alkynyl (C2) ~90.0 Singlet
Internal alkyne

carbon

Physical Properties
Appearance: Clear to pale yellow oil.

Stability: Stored at -20°C over Copper wire (stabilizer) to prevent polymerization.

Boiling Point: ~80-85°C at 10 mmHg (Avoid distillation if possible; potential explosion

hazard).

Safety & Handling (Critical)
Warning: Haloalkynes are high-energy compounds. While 1-iodo-1-octyne is relatively stable

compared to lower molecular weight analogues (like diiodoacetylene), strictly adhere to these

safety protocols.

Explosion Hazard: Do not distill the product at atmospheric pressure. Overheating (>100°C)

can cause rapid decomposition or explosion.

Light Sensitivity: Iodine-carbon bonds are photolabile. Store in amber vials wrapped in foil.

Toxicity: Morpholine is corrosive and toxic. Silver nitrate is an oxidant and stains skin black.

NIS is an irritant.
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Troubleshooting Guide
Issue Probable Cause Corrective Action

Low Yield (Method A)
Incomplete formation of N-I

complex.

Ensure Morpholine/I2 mixes for

15 mins before adding alkyne.

Increase temp to 45°C.

Dark Product Color Free Iodine contamination.

Wash organic layer thoroughly

with 10%

until colorless.

Silver Residue (Method B) Inefficient filtration.

Use a fine frit or Celite pad.

Wash the pad with EtOAc to

recover trapped product.

Product Polymerization Acidic impurities or heat.

Store with a trace of copper

turnings. Ensure all acid is

removed during workup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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